Cas no 2229505-41-1 (3-3-chloro-5-(trifluoromethyl)phenyl-3,3-difluoropropan-1-ol)

• Product Name: 3-3-chloro-5-(trifluoromethyl)phenyl-3,3-difluoropropan-1-ol
• CAS No: 2229505-41-1
• MF: C₁₀H₈ClF₅O
• MW: 274.614939689636
• CID: 6241820
• PubChem ID: 165702986
• Update Time: 2025-07-22

3-3-chloro-5-(trifluoromethyl)phenyl-3,3-difluoropropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-3-chloro-5-(trifluoromethyl)phenyl-3,3-difluoropropan-1-ol
• 3-[3-chloro-5-(trifluoromethyl)phenyl]-3,3-difluoropropan-1-ol
• 2229505-41-1
• EN300-1967533

• Inchi： 1S/C10H8ClF5O/c11-8-4-6(9(12,13)1-2-17)3-7(5-8)10(14,15)16/h3-5,17H,1-2H2
• InChI Key： AJDHEEYGNPROEZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)(F)F)C=C(C=1)C(CCO)(F)F

Computed Properties

• Exact Mass: 274.0183834g/mol
• Monoisotopic Mass: 274.0183834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 20.2Ų

Additional information on 3-3-chloro-5-(trifluoromethyl)phenyl-3,3-difluoropropan-1-ol

Comprehensive Overview of 3-3-chloro-5-(trifluoromethyl)phenyl-3,3-difluoropropan-1-ol (CAS No. 2229505-41-1)

The compound 3-3-chloro-5-(trifluoromethyl)phenyl-3,3-difluoropropan-1-ol (CAS No. 2229505-41-1) is a fluorinated organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. With the increasing demand for fluorinated compounds in drug discovery, this molecule stands out for its potential applications in bioactive intermediates and specialty chemicals. Researchers are particularly interested in its trifluoromethyl group, which is known to enhance metabolic stability and bioavailability in therapeutic agents.

In recent years, the scientific community has focused on sustainable synthesis methods for fluorinated compounds like 3-3-chloro-5-(trifluoromethyl)phenyl-3,3-difluoropropan-1-ol. This aligns with the global push toward green chemistry and reduced environmental impact. The compound’s difluoropropanol moiety also makes it a candidate for studying hydrogen bonding interactions in molecular design, a topic frequently searched in computational chemistry forums. Its chloro-trifluoromethylphenyl backbone is often compared to other halogenated aromatics used in crop protection and material science.

One of the most searched questions regarding this compound is its synthetic route optimization. Current literature suggests that palladium-catalyzed cross-coupling and nucleophilic fluorination are viable strategies. Additionally, its solubility profile and stability under physiological conditions are critical for researchers exploring its use in drug formulation. The rise of AI-driven molecular modeling has further accelerated interest in predicting its ADME properties (Absorption, Distribution, Metabolism, Excretion), a hot topic in medicinal chemistry.

From an industrial perspective, CAS No. 2229505-41-1 is often discussed in the context of high-value chemical building blocks. Companies specializing in custom synthesis highlight its role in creating tailored fluorinated derivatives for niche applications. The compound’s patent landscape is another area of interest, with queries about its intellectual property status frequently appearing in chemical database searches. Its potential as a precursor for liquid crystals or electronic materials also aligns with trends in advanced material innovation.

In summary, 3-3-chloro-5-(trifluoromethyl)phenyl-3,3-difluoropropan-1-ol represents a versatile fluorinated scaffold with broad applicability. Its combination of chloro, trifluoromethyl, and difluoropropanol functionalities offers a rich platform for interdisciplinary research, addressing both academic inquiries and industrial needs. As the demand for fluorine-containing compounds grows, this molecule is poised to remain a focal point in cutting-edge chemical development.